Cas no 1779475-01-2 (2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid)

• Product Name: 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid
• CAS No: 1779475-01-2
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5253971
• Update Time: 2026-03-09

2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1-(tert-butoxycarbonyl)azetidin-3-yl)propanoic acid
• 2-amino-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid
• 3-Azetidinepropanoic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-
• 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-5-7(6-13)4-8(12)9(14)15/h7-8H,4-6,12H2,1-3H3,(H,14,15)
• InChI Key： RLVGYLYSDLDRAZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(C(=O)O)N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: -2.1
• Topological Polar Surface Area: 92.9

Additional information on 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid

Comprehensive Overview of 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid (CAS No. 1779475-01-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid (CAS No. 1779475-01-2) has emerged as a compound of significant interest. This amino acid derivative is widely utilized in peptide synthesis, drug discovery, and as a building block for complex organic molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected azetidine ring, makes it a versatile intermediate for designing novel therapeutics targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The growing demand for custom peptide synthesis and small molecule drug development has propelled research into compounds like 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid. Researchers are particularly interested in its potential applications in neurodegenerative disease research, where modified amino acids play a critical role in modulating protein-protein interactions. Recent studies have also explored its utility in cancer immunotherapy, as the azetidine moiety can enhance the stability and bioavailability of peptide-based drugs.

One of the most frequently asked questions in scientific forums revolves around the synthetic routes for this compound. The Boc-protected azetidine group is typically introduced via solid-phase peptide synthesis (SPPS) or solution-phase methods, with careful attention to stereochemistry to ensure high purity. The compound’s carboxylic acid and amino functional groups allow for further derivatization, making it a valuable tool for medicinal chemistry projects. Additionally, its stability under standard laboratory conditions has made it a preferred choice for researchers working on peptide-based therapeutics.

Another hot topic in the scientific community is the role of non-proteinogenic amino acids in drug design. 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid exemplifies this trend, as its azetidine ring introduces conformational constraints that can improve target binding affinity and metabolic stability. This has led to increased interest in its use for developing peptidomimetics, which mimic the biological activity of natural peptides while overcoming their limitations, such as poor oral bioavailability.

From an industrial perspective, the scalability of 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid production is a key consideration. Manufacturers are optimizing green chemistry approaches to reduce waste and improve yield, aligning with the growing emphasis on sustainable pharmaceutical synthesis. Furthermore, advancements in high-throughput screening have highlighted its potential in fragment-based drug discovery, where small molecular fragments are used to build larger, more potent inhibitors.

In summary, 2-amino-3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid (CAS No. 1779475-01-2) represents a critical tool in modern drug discovery and peptide engineering. Its unique structural features, combined with its versatility in synthetic applications, make it a valuable asset for researchers tackling some of the most pressing challenges in biomedical science. As the demand for innovative therapeutics continues to rise, this compound is poised to play an even greater role in shaping the future of precision medicine.